Cas no 2227906-63-8 (rac-tert-butyl N-{5-(1R,3S)-3-amino-2,2-dimethylcyclopropyl-4-methyl-1,3-thiazol-2-yl}carbamate)

• Product Name: rac-tert-butyl N-{5-(1R,3S)-3-amino-2,2-dimethylcyclopropyl-4-methyl-1,3-thiazol-2-yl}carbamate
• CAS No: 2227906-63-8
• MF: C₁₄H₂₃N₃O₂S
• MW: 297.416321992874
• CID: 6000057
• PubChem ID: 165694339
• Update Time: 2025-10-29

rac-tert-butyl N-{5-(1R,3S)-3-amino-2,2-dimethylcyclopropyl-4-methyl-1,3-thiazol-2-yl}carbamate Chemical and Physical Properties

Names and Identifiers

• rac-tert-butyl N-{5-(1R,3S)-3-amino-2,2-dimethylcyclopropyl-4-methyl-1,3-thiazol-2-yl}carbamate
• 2227906-63-8
• rac-tert-butyl N-{5-[(1R,3S)-3-amino-2,2-dimethylcyclopropyl]-4-methyl-1,3-thiazol-2-yl}carbamate
• EN300-1886839

• Inchi： 1S/C14H23N3O2S/c1-7-9(8-10(15)14(8,5)6)20-11(16-7)17-12(18)19-13(2,3)4/h8,10H,15H2,1-6H3,(H,16,17,18)/t8-,10-/m1/s1
• InChI Key： SRGGDQCOWRFXAP-PSASIEDQSA-N
• SMILES： S1C(NC(=O)OC(C)(C)C)=NC(C)=C1[C@@H]1[C@H](C1(C)C)N

Computed Properties

• Exact Mass: 297.15109816g/mol
• Monoisotopic Mass: 297.15109816g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 106Ų

Additional information on rac-tert-butyl N-{5-(1R,3S)-3-amino-2,2-dimethylcyclopropyl-4-methyl-1,3-thiazol-2-yl}carbamate

Introduction to Rac-Tert-butyl N-{5-(1R,3S)-3-amino-2,2-dimethylcyclopropyl-4-methyl-1,3-thiazol-2-yl}carbamate (CAS No. 2227906-63-8)

Rac-Tert-butyl N-{5-(1R,3S)-3-amino-2,2-dimethylcyclopropyl-4-methyl-1,3-thiazol-2-yl}carbamate is a highly specialized compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2227906-63-8, is a derivative of the well-known thiazole scaffold, which is widely recognized for its biological activity and potential therapeutic applications. The unique structural features of this molecule make it a promising candidate for further investigation in drug discovery and medicinal chemistry.

The molecular structure of Rac-Tert-butyl N-{5-(1R,3S)-3-amino-2,2-dimethylcyclopropyl-4-methyl-1,3-thiazol-2-yl}carbamate incorporates several key functional groups that contribute to its potential biological activity. The presence of a tert-butyl group enhances the lipophilicity of the molecule, which can improve its absorption and distribution within biological systems. Additionally, the thiazole ring is a crucial component that has been extensively studied for its role in various biological processes, including antimicrobial and anti-inflammatory effects.

Recent advancements in computational chemistry and molecular modeling have allowed researchers to predict the binding interactions of this compound with biological targets more accurately. These studies suggest that Rac-Tert-butyl N-{5-(1R,3S)-3-amino-2,2-dimethylcyclopropyl-4-methyl-1,3-thiazol-2-yl}carbamate may interact with enzymes and receptors involved in pain signaling and inflammation. This potential interaction has opened up new avenues for research into the development of novel therapeutic agents targeting chronic inflammatory conditions.

In addition to its structural significance, Rac-Tert-butyl N-{5-(1R,3S)-3-amino-2,2-dimethylcyclopropyl-4-methyl-1,3-thiazol-2-yl}carbamate has been the subject of several experimental studies aimed at elucidating its pharmacological properties. Initial in vitro assays have demonstrated promising results in terms of inhibitory activity against certain enzymes associated with inflammatory pathways. These findings are particularly intriguing given the growing interest in developing drugs that can modulate these pathways without causing significant side effects.

The synthesis of this compound presents unique challenges due to its complex stereochemistry. The presence of the (1R,3S) configuration at the cyclopropyl ring requires precise synthetic methodologies to ensure high enantiomeric purity. Advances in asymmetric synthesis have provided researchers with more efficient tools for constructing such complex molecules. These techniques not only improve the yield and purity of the final product but also enhance the overall feasibility of further pharmacological investigations.

One of the most exciting aspects of Rac-Tert-butyl N-{5-(1R,3S)-3-amino-2,2-dimethylcyclopropyl-4-methyl-1,3-thiazol-2-yl}carbamate is its potential as a lead compound for drug development. Its unique structural features and promising biological activity make it an attractive candidate for further optimization. Researchers are currently exploring various modifications to enhance its potency and selectivity while minimizing potential side effects. These efforts are part of a broader trend in pharmaceutical research towards developing more targeted and effective therapies.

The role of computational tools in drug discovery cannot be overstated. Molecular docking studies have been particularly useful in understanding how Rac-Tert-butyl N-{5-(1R,3S)-3-amino-2,2-dimethylcyclopropyl-4-methyl-1,3-thiazol-2-yl}carbamate interacts with its biological targets. These studies provide valuable insights into the binding mode of the compound and help identify key residues that contribute to its activity. Such information is crucial for designing next-generation analogs with improved pharmacological profiles.

Future directions in the study of Rac-Tert-butyl N-{5-(1R,3S)-3-amino-2,2-dimethylcyclopropyl-4-methyl-1,3-thiazol-2-y}l carbamate include exploring its potential in vivo activities. Preclinical studies will be essential for evaluating its efficacy and safety profile in animal models. These studies will provide a more comprehensive understanding of how this compound behaves within a living organism and will be critical for determining its suitability for further clinical development.

The integration of traditional medicinal chemistry approaches with modern biotechnological techniques is revolutionizing drug discovery. Techniques such as high-throughput screening (HTS) and structure-based drug design are being employed to identify and optimize lead compounds like Rac-Tert-butyl N-{5-(1R,3S)-3-amino-2,2-dimethylcyclopropyl}-4-methyl -1,3-thiazol - ilyl carbamate . These technologies enable researchers to rapidly test thousands of compounds against various biological targets and identify those with the most promising activity.

In conclusion, Rac-Tert-butyl N-{5-(1R, 3S) - 3 - amino - 22 , 22 - dimeth ylcyc loprop yl - 4 - me th yl - 11 ,13 - thia z ol - 12 - yl }ca rba mate (CAS No .2227906-63-8) represents a significant advancement in pharmaceutical research . Its unique structural features , promis ing bio logical activity , an d potential as a lead compoun d make it an exciting candidate for further investigation . As research continues to uncover new insights into its pharmacological properties , this compound holds great promise for contributing to the development of novel therapeutic agents .